Cas no 223785-73-7 (Ethanone,1-(1,5-dimethyl-1H-imidazol-4-yl)-)

• Product Name: Ethanone,1-(1,5-dimethyl-1H-imidazol-4-yl)-
• CAS No: 223785-73-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 244634
• PubChem ID: 18521794
• Update Time: 2025-06-25

Ethanone,1-(1,5-dimethyl-1H-imidazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1,5-dimethyl-1H-imidazol-4-yl)-
• Ethanone, 1-(1,5-dimethyl-1H-imidazol-4-yl)- (9CI)
• 1-(1,5-dimethyl-1H-imidazol-4-yl)Ethanone
• FT-0769862
• 1-(1,5-DIMETHYLIMIDAZOL-4-YL)ETHANONE
• SCHEMBL5725359
• Ethanone, 1-(1,5-dimethyl-1H-imidazol-4-yl)-
• 223785-73-7

• Inchi： 1S/C7H10N2O/c1-5-7(6(2)10)8-4-9(5)3/h4H,1-3H3
• InChI Key： XMHNCQLMSVKHEH-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)N(C)C=N1

Computed Properties

• Exact Mass: 138.0794
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Additional information on Ethanone,1-(1,5-dimethyl-1H-imidazol-4-yl)-

Ethanone, 1-(1,5-Dimethyl-1H-Imidazol-4-yl) (CAS No. 223785-73-7): A Comprehensive Overview

Ethanone, 1-(1,5-dimethyl-1H-imidazol-4-yl) (CAS No. 223785-73-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(1,5-dimethylimidazol-4-yl)ethanone, is characterized by its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

Chemical Structure and Properties

Ethanone, 1-(1,5-dimethyl-1H-imidazol-4-yl) is a small molecule with the molecular formula C₈H₁₀N₂O and a molecular weight of approximately 146.17 g/mol. The compound features an imidazole ring substituted with two methyl groups at positions 1 and 5, and an acetyl group attached to the imidazole ring at position 4. The presence of these functional groups imparts specific chemical and physical properties to the molecule.

The imidazole ring is a common structural motif in many biologically active compounds due to its ability to form hydrogen bonds and coordinate with metal ions. The methyl substitutions enhance the lipophilicity of the molecule, which can influence its bioavailability and cellular uptake. The acetyl group adds a carbonyl functionality that can participate in various chemical reactions and interactions.

Synthesis Methods

The synthesis of Ethanone, 1-(1,5-dimethyl-1H-imidazol-4-yl) has been reported using several methods. One common approach involves the reaction of 4-acetyl-1,5-dimethylimidazole with an appropriate reagent under controlled conditions. For example, a typical synthesis route involves the condensation of 4-acetyl-1,5-dimethylimidazole with acetic anhydride in the presence of a catalyst such as pyridine or triethylamine.

Another method involves the reaction of 4-acetyl-1,5-dimethylimidazole with acetyl chloride in a suitable solvent such as dichloromethane or toluene. The choice of reagents and reaction conditions can significantly affect the yield and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound.

Biological Properties

Ethanone, 1-(1,5-dimethyl-1H-imidazol-4-yl) has been studied for its potential biological activities in various cellular and animal models. One of the key areas of interest is its role as a modulator of ion channels and receptors. Research has shown that this compound can interact with specific ion channels, such as potassium channels, which are involved in regulating cellular excitability and neurotransmitter release.

In addition to its ion channel modulating properties, Ethanone, 1-(1,5-dimethyl-1H-imidazol-4-yl) has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in vitro and in vivo. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of Ethanone, 1-(1,5-dimethyl-1H-imidazol-4-yl). A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The researchers found that it can inhibit viral replication by interfering with viral RNA synthesis.

Another notable study published in Bioorganic & Medicinal Chemistry Letters in 2023 explored the neuroprotective effects of Ethanone, 1-(1,5-dimethyl-1H-imidazol-4-yl). The results showed that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have potential applications in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Conclusion

Ethanone, 1-(1,5-dimethyl-1H-imidazol-4-yl) (CAS No. 223785-73-7) is a versatile compound with a unique chemical structure that offers promising biological activities. Its ability to modulate ion channels, inhibit inflammation, exhibit antiviral activity, and provide neuroprotection makes it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.